Cas no 1120355-28-3 (Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin,mixture of isomers)

• Product Name: Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin,mixture of isomers
• CAS No: 1120355-28-3
• MF: C₁₉H₁₃N₃O₅S
• MW: 395.4
• CID: 4560824
• PubChem ID: 1120355
• Update Time: 2025-06-13

Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin,mixture of isomers Chemical and Physical Properties

Names and Identifiers

• Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin,mixture of isomers
• F4ZnPc
• N-[4-(1,3-BENZOXAZOL-2-YL)PHENYL]-4-NITROBENZENE-1-SULFONAMIDE
• STK360262
• SR-01000470161
• AKOS000642179
• Zinc(II)-1,8,15,22-tetrafluoro-29H,31H-phthalocyanine, mixture
• 1120355-28-3
• Oprea1_776101
• Oprea1_218940
• N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-nitrobenzenesulfonamide
• of isomers
• SR-01000470161-1

• Inchi： 1S/C32H12F4N8.Zn/c33-17-9-1-5-13-21(17)29-37-25(13)41-30-22-14(6-2-10-18(22)34)27(38-30)43-32-24-16(8-4-12-20(24)36)28(40-32)44-31-23-15(26(39-31)42-29)7-3-11-19(23)35;/h1-12H;/q-2;+2
• InChI Key： CYIWRKSWMOHCCN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C2C3=NC4C5=C(C=CC=C5C5=NC6=C7C(=CC=CC7=C7N=C8C9=C(C=CC=C9C9=N8[Zn+2](N=45)([N-]67)[N-]3C(=N9)C=12)F)F)F

Computed Properties

• Exact Mass: 395.05759170g/mol
• Monoisotopic Mass: 395.05759170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 126Ų

Additional information on Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin,mixture of isomers

Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin, mixture of isomers (CAS No. 1120355-28-3)

Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin, a compound with the CAS number 1120355-28-3, is a member of the phthalocyanine family, a class of macrocyclic compounds known for their unique electronic and optical properties. This specific compound is a mixture of isomers, which adds to its versatility and potential applications in various fields such as materials science, photovoltaics, and biomedical research.

Phthalocyanines are structurally similar to porphyrins but exhibit distinct electronic configurations due to the presence of nitrogen atoms in the macrocycle. The substitution of fluorine atoms at specific positions (1, 8, 15, 22) in the phthalocyanine ring significantly alters its electronic properties, leading to enhanced stability and unique spectral characteristics. The zinc(II) ion at the center of the macrocycle further contributes to its stability and reactivity.

Recent studies have highlighted the potential of Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin in various applications. In materials science, this compound has been investigated for its use in organic photovoltaic (OPV) devices due to its strong absorption in the visible and near-infrared regions of the electromagnetic spectrum. The high molar extinction coefficient and broad absorption range make it an attractive candidate for improving the efficiency of OPV cells.

In the field of biomedical research, Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin has shown promise as a photosensitizer for photodynamic therapy (PDT). PDT is a non-invasive treatment modality used for cancer and other diseases. The compound's ability to generate reactive oxygen species (ROS) upon light activation makes it an effective photosensitizer. Research has demonstrated that this phthalocyanin derivative can selectively accumulate in tumor tissues and effectively induce cell death upon irradiation with light of appropriate wavelength.

The mixture of isomers present in Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin adds another layer of complexity and potential utility. The different isomers can exhibit slightly different electronic and optical properties, which can be exploited to fine-tune the performance of devices or therapeutic agents. For example, in OPV applications, the presence of multiple isomers can broaden the absorption spectrum and enhance overall device efficiency.

In addition to its applications in photovoltaics and PDT, Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin has also been explored for use in sensors and catalytic systems. Its high stability and tunable electronic properties make it suitable for developing sensitive and selective sensors for various analytes. In catalysis, the compound has shown potential as a catalyst or catalyst support due to its ability to stabilize metal ions and facilitate chemical reactions.

The synthesis of Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin typically involves multistep processes that include the formation of tetrafluorophthalonitrile intermediates followed by cyclization reactions to form the macrocycle. The zinc(II) ion is then introduced to complete the structure. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound with high purity and yield.

In conclusion, Zinc(II)-1,8,15,22-tetrafluoro-29H ,31H - phthalocyanin (CAS No. 1120355-28-3) is a versatile compound with a wide range of potential applications in materials science, photovoltaics, biomedical research, sensing technologies, and catalysis. Its unique electronic and optical properties make it an attractive candidate for further research and development in these fields. Ongoing studies continue to uncover new possibilities for this fascinating molecule.